Cas no 250780-02-0 (Ethyl 1-azidocyclobutane-1-carboxylate)

• Product Name: Ethyl 1-azidocyclobutane-1-carboxylate
• CAS No: 250780-02-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2932604
• PubChem ID: 4308986
• Update Time: 2025-10-30

Ethyl 1-azidocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• NSC92435
• DB-187164
• G55580
• 250780-02-0
• Ethyl 1-azidocyclobutane-1-carboxylate
• EN300-7890910
• NSC-92435
• AKOS040803818
• ethyl 1-azidocyclobutanecarboxylate
• ZZTUMFHJJXYRBR-UHFFFAOYSA-N

• Inchi： 1S/C7H11N3O2/c1-2-12-6(11)7(9-10-8)4-3-5-7/h2-5H2,1H3
• InChI Key： ZZTUMFHJJXYRBR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-azidocyclobutane-1-carboxylate

Ethyl 1-azidocyclobutane-1-carboxylate (CAS No. 250780-02-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 1-azidocyclobutane-1-carboxylate, with the chemical identifier CAS No. 250780-02-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its cyclobutane core functionalized with an azide group and an ester moiety, plays a pivotal role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for chemists and pharmacologists seeking to design molecules with tailored biological activities.

The utility of Ethyl 1-azidocyclobutane-1-carboxylate stems from its reactivity, which allows for diverse chemical transformations. The presence of the azide group provides a site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. Additionally, the ester functionality can be hydrolyzed or converted into other derivatives, further expanding its synthetic potential. These properties have made it a staple in synthetic organic chemistry, particularly in the construction of complex heterocyclic compounds.

In recent years, there has been a surge in research focused on developing new methodologies for constructing nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. Ethyl 1-azidocyclobutane-1-carboxylate has emerged as a critical intermediate in these efforts. For instance, researchers have leveraged its reactivity to develop novel strategies for the synthesis of azetidines and pyrrolidines, which are important scaffolds in drug discovery. The ability to introduce the azide group into these heterocycles allows for subsequent functionalization via transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

One of the most compelling applications of Ethyl 1-azidocyclobutane-1-carboxylate is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes and are often targeted by therapeutic agents to treat conditions such as cancer and inflammation. The cyclobutane ring in Ethyl 1-azidocyclobutane-1-carboxylate can be incorporated into peptidomimetic inhibitors designed to mimic natural substrates and inhibit specific proteases. The azide group further enhances the molecule's potential by allowing for post-synthetic modifications that can improve binding affinity and selectivity.

Recent advances in click chemistry have also highlighted the importance of Ethyl 1-azidocyclobutane-1-carboxylate. Click reactions are high-yielding, biocompatible methods for joining small organic molecules together, often involving azide-alkyne cycloadditions. The incorporation of this compound into drug candidates has enabled researchers to rapidly assemble complex structures with minimal racemization, a significant advantage over traditional synthetic routes. This approach has been particularly useful in developing targeted therapeutics that require precise molecular architecture.

The pharmaceutical industry has also explored the use of Ethyl 1-azidocyclobutane-1-carboxylate in the synthesis of antiviral agents. Viruses often rely on proteases for their replication cycle, making them susceptible to inhibition by protease-based drugs. By incorporating this intermediate into antiviral candidates, researchers have been able to develop molecules that disrupt viral protease activity, thereby inhibiting viral replication. The versatility of Ethyl 1-azidocyclobutane-1-carboxylate has allowed for the rapid design and synthesis of several lead compounds that are currently undergoing preclinical evaluation.

Another area where Ethyl 1-azidocyclobutane-1-carboxylate has made significant contributions is in the development of radiolabeled compounds for diagnostic imaging. The azide group can be selectively radiolabeled with isotopes such as Carbon-11 or Fluorine-18 using palladium-catalyzed coupling reactions. These radiolabeled compounds are used in positron emission tomography (PET) scans to visualize biological processes and diagnose diseases non-invasively. The ease with which Ethyl 1-azidocyclobutane-1-carboxylate can be functionalized makes it an ideal candidate for generating high-quality radiotracers.

The synthetic methodologies associated with Ethyl 1-azidocyclobutane-1-carboxylate continue to evolve, driven by the need for more efficient and sustainable chemical processes. Recent studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods using transition metals have been optimized to improve yields while reducing reliance on harsh reagents. These advancements not only enhance the efficiency of producing Ethyl 1-azidocyclobutane-1-carboxylate but also align with global efforts to promote sustainable chemistry.

In conclusion, Ethyl 1-azidocyclobutane-1-carboxylate (CAS No. 250780-02-0) is a multifaceted intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists working on diverse therapeutic areas. From protease inhibitors to antiviral agents and diagnostic imaging probes, this compound continues to drive innovation in drug discovery and development. As research progresses, it is likely that new applications and synthetic strategies will emerge, further solidifying its importance in the pharmaceutical industry.